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Introduction
IDF-11774 is a novel small molecule inhibitor of Hypoxia-Inducible Factor-1α (HIF-1α).[1][2][3]

[4][5] Under hypoxic conditions, often prevalent in the tumor microenvironment, HIF-1α is

stabilized and promotes the transcription of genes involved in angiogenesis, metabolic

adaptation, and cell survival.[1][6] IDF-11774 has been shown to suppress the accumulation of

HIF-1α, thereby inhibiting these downstream effects and exhibiting anti-tumor activity in various

cancer models.[1][2][6] These application notes provide detailed protocols for the in-vitro use of

IDF-11774 to study its effects on cancer cells.

Mechanism of Action
IDF-11774 exerts its biological effects primarily through the inhibition of HIF-1α accumulation

under hypoxic conditions.[1][2][3] This leads to a cascade of downstream effects, including:

Metabolic Reprogramming: IDF-11774 inhibits glucose-dependent energy metabolism and

mitochondrial respiration in cancer cells.[1] It has been observed to decrease the

extracellular acidification rate (ECAR) and oxygen consumption rate (OCR), indicating a

suppression of both glycolysis and oxidative phosphorylation.[1]

Inhibition of Angiogenesis: By downregulating HIF-1α, IDF-11774 reduces the expression of

pro-angiogenic factors, leading to the inhibition of new blood vessel formation.[1][6]
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Induction of Apoptosis and Cell Cycle Arrest: In some cancer cell lines, IDF-11774 has been

shown to induce apoptosis, as evidenced by increased levels of cleaved PARP and cleaved

caspase-3, and to cause cell cycle arrest.

The mechanism of IDF-11774's inhibition of HIF-1α accumulation is multifaceted, potentially

involving the inhibition of HSP70 chaperone activity, which is crucial for HIF-1α stability.

Quantitative Data Summary
The following tables summarize the quantitative data available for IDF-11774 in various in-vitro

assays.

Parameter Cell Line Value Reference

IC50 (HRE-luciferase

activity)
HCT116 3.65 µM [3][4][5]

Assay Cell Line
Concentration
Range

Effect Reference

HIF-1α

Accumulation

Inhibition

HCT116 5, 10, 20 µM

Inhibition of HIF-

1α accumulation

under hypoxia

[3]

Cell Viability B16F10 2.5, 5.0 mM
Reduced cell

survival

Gene Expression HCT116 Not specified

Reduced mRNA

expression of

GLUT1 and

PDK1

[6]

Angiogenesis HUVECs Not specified

Reduced

capillary network

formation

[6]

Signaling Pathway Diagram
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In-Vitro Evaluation of IDF-11774
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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